2-{5-[2-cyano-2-(5,6-dimethyl-1H-benzimidazol-2-yl)vinyl]-2-furyl}benzoic acid

• IUPAC Name: 2-[5-[(Z)-2-cyano-2-(5,6-dimethyl-1H-benzimidazol-2-yl)ethenyl]furan-2-yl]benzoic acid
• InChI: InChI=1S/C23H17N3O3/c1-13-9-19-20(10-14(13)2)26-22(25-19)15(12-24)11-16-7-8-21(29-16)17-5-3-4-6-18(17)23(27)28/h3-11H,1-2H3,(H,25,26)(H,27,28)/b15-11-
• InChI Key: CPVUTQMWMXHDQZ-PTNGSMBKSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N=C(N2)C(=CC3=CC=C(O3)C4=CC=CC=C4C(=O)O)C#N
• Isomeric SMILES: CC1=CC2=C(C=C1C)N=C(N2)/C(=C\C3=CC=C(O3)C4=CC=CC=C4C(=O)O)/C#N
• Molecular Formula: C23H17N3O3
• Molecular Weight: 383.4 g/mol

Description

2-{5-[2-cyano-2-(5,6-dimethyl-1H-benzimidazol-2-yl)vinyl]-2-furyl}benzoic acid, also known as DMFBA, is a chemical compound that has been studied extensively for its potential applications in scientific research. It is a member of the benzoic acid family and has been found to have various biochemical and physiological effects on the body.

Scientific Research Applications

2-{5-[2-cyano-2-(5,6-dimethyl-1H-benzimidazol-2-yl)vinyl]-2-furyl}benzoic acid has been studied extensively for its potential applications in scientific research. It has been found to have various biochemical and physiological effects on the body, making it a useful tool in the study of different biological processes. Some of the scientific research applications of 2-{5-[2-cyano-2-(5,6-dimethyl-1H-benzimidazol-2-yl)vinyl]-2-furyl}benzoic acid include:
1. Antitumor Activity: 2-{5-[2-cyano-2-(5,6-dimethyl-1H-benzimidazol-2-yl)vinyl]-2-furyl}benzoic acid has been found to have antitumor activity and has been studied as a potential treatment for cancer.
2. Anti-inflammatory Activity: 2-{5-[2-cyano-2-(5,6-dimethyl-1H-benzimidazol-2-yl)vinyl]-2-furyl}benzoic acid has been found to have anti-inflammatory activity and has been studied as a potential treatment for inflammatory diseases such as arthritis.
3. Antioxidant Activity: 2-{5-[2-cyano-2-(5,6-dimethyl-1H-benzimidazol-2-yl)vinyl]-2-furyl}benzoic acid has been found to have antioxidant activity and has been studied as a potential treatment for oxidative stress-related diseases.

Mechanism of Action

The mechanism of action of 2-{5-[2-cyano-2-(5,6-dimethyl-1H-benzimidazol-2-yl)vinyl]-2-furyl}benzoic acid is not fully understood, but it is believed to work by inhibiting certain enzymes and pathways in the body. It has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It has also been found to inhibit the activation of nuclear factor-kappa B (NF-κB), which is a transcription factor involved in the regulation of various genes related to inflammation and immunity.
Biochemical and Physiological Effects:
2-{5-[2-cyano-2-(5,6-dimethyl-1H-benzimidazol-2-yl)vinyl]-2-furyl}benzoic acid has been found to have various biochemical and physiological effects on the body. It has been found to inhibit the growth of cancer cells, reduce inflammation, and protect against oxidative stress. It has also been found to have neuroprotective effects and has been studied as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{5-[2-cyano-2-(5,6-dimethyl-1H-benzimidazol-2-yl)vinyl]-2-furyl}benzoic acid in lab experiments is its ability to selectively target certain enzymes and pathways in the body. This makes it a useful tool in the study of different biological processes. However, one of the limitations of using 2-{5-[2-cyano-2-(5,6-dimethyl-1H-benzimidazol-2-yl)vinyl]-2-furyl}benzoic acid is its potential toxicity. It has been found to have cytotoxic effects on certain cell lines, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-{5-[2-cyano-2-(5,6-dimethyl-1H-benzimidazol-2-yl)vinyl]-2-furyl}benzoic acid. One area of research is the development of new synthesis methods for 2-{5-[2-cyano-2-(5,6-dimethyl-1H-benzimidazol-2-yl)vinyl]-2-furyl}benzoic acid that are more efficient and cost-effective. Another area of research is the study of 2-{5-[2-cyano-2-(5,6-dimethyl-1H-benzimidazol-2-yl)vinyl]-2-furyl}benzoic acid's potential applications in the treatment of neurodegenerative diseases. Additionally, more research is needed to fully understand the mechanism of action of 2-{5-[2-cyano-2-(5,6-dimethyl-1H-benzimidazol-2-yl)vinyl]-2-furyl}benzoic acid and its potential side effects.

Synthesis Methods

The synthesis of 2-{5-[2-cyano-2-(5,6-dimethyl-1H-benzimidazol-2-yl)vinyl]-2-furyl}benzoic acid involves the reaction of 2-furylboronic acid with 2-cyano-2-(5,6-dimethyl-1H-benzimidazol-2-yl)vinyl bromide in the presence of a palladium catalyst. The reaction takes place in a solvent such as dimethylformamide (DMF) or tetrahydrofuran (THF) at a temperature of around 80-100°C. The resulting product is then purified through a series of recrystallizations and chromatography techniques to obtain pure 2-{5-[2-cyano-2-(5,6-dimethyl-1H-benzimidazol-2-yl)vinyl]-2-furyl}benzoic acid.